5-cyclobutyl-1H-imidazole-2-thiol
Overview
Description
Imidazole is an organic compound with the formula C3N2H4. It is a white or colorless solid that is soluble in water, producing a mildly alkaline solution . Many natural products, especially alkaloids, contain the imidazole ring .
Synthesis Analysis
Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia . Recent advances in the synthesis of substituted imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole .Molecular Structure Analysis
The molecular structure of imidazole involves a five-membered ring, consisting of three carbon atoms and two nitrogen atoms . The average mass of imidazole is 100.142 Da and the monoisotopic mass is 100.009521 Da .Chemical Reactions Analysis
Imidazole and its derivatives participate in a variety of chemical reactions. For instance, they are key components in the construction of metal–organic frameworks (MOFs) due to the coordination advantage of N-heterocyclic carboxylate ligands .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is soluble in water, producing a mildly alkaline solution . It is an aromatic heterocycle and has non-adjacent nitrogen atoms .Mechanism of Action
Safety and Hazards
Future Directions
Future research on imidazole and its derivatives is likely to focus on further exploring their synthesis, functionalization, and applications in various fields. For instance, recent advances in the regiocontrolled synthesis of substituted imidazoles have been highlighted, suggesting potential future directions for research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-cyclobutyl-1H-imidazole-2-thiol involves the reaction of cyclobutylamine with carbon disulfide followed by cyclization with glyoxal to form the desired product.", "Starting Materials": [ "Cyclobutylamine", "Carbon disulfide", "Glyoxal" ], "Reaction": [ "Step 1: Cyclobutylamine is reacted with carbon disulfide in the presence of a base such as sodium hydroxide to form cyclobutylammonium dithiocarbamate.", "Step 2: The cyclobutylammonium dithiocarbamate is then reacted with glyoxal in the presence of a catalyst such as zinc chloride to form 5-cyclobutyl-1H-imidazole-2-thiol.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1892353-50-2 |
Product Name |
5-cyclobutyl-1H-imidazole-2-thiol |
Molecular Formula |
C7H10N2S |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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